4'-Chloro-3',5'-dinitroacetophenone

• CAS No.: 52129-70-1
• Molecular Formula: C8H5ClN2O5
• Molecular Weight: 244.59 g/mol
• IUPAC Name: 1-(4-chloro-3,5-dinitrophenyl)ethanone
• InChI: InChI=1S/C8H5ClN2O5/c1-4(12)5-2-6(10(13)14)8(9)7(3-5)11(15)16/h2-3H,1H3
• InChI Key: HRQFCDXXFJOADN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=C(C(=C1)[N+](=O)[O-])Cl)[N+](=O)[O-]

Description

4'-Chloro-3',5'-dinitroacetophenone is a useful research compound. Its molecular formula is C8H5ClN2O5 and its molecular weight is 244.59 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 22.6 grams (0.1 mole) of 3',5'-dinitro-4'-hydroxyacetophenone, 19.0 grams of p-toluenesulfonyl chloride (0.1 mole), 16.0 grams (0.107 mole) of diethylaniline, and 18.0 grams of nitrobenzene was heated at about 95° C. for 8 hours. The reaction mixture was poured into 200 milliliters of 10 percent aqueous hydrochloric acid and the nitrobenzene steam distilled from the mixture. The residue was cooled to room temperature, the aqueous layer decanted, and the dark oil which slowly solidified (yield 87.5 percent) recrystallized from ethanol (charcoal) to give a pale yellow crystalline compound, melting point 86°-86.5° C.